Cas no 62235-26-1 (1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-)

• Product Name: 1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-
• CAS No: 62235-26-1
• MF: C₁₅H₁₀N₄O₅
• MW: 326.263702869415
• CID: 453166
• PubChem ID: 12320648
• Update Time: 2025-04-19

1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-
• (3-methyl-6-nitroindazol-1-yl)-(4-nitrophenyl)methanone
• (3-Methyl-6-nitro-1H-indazol-1-yl)(4-nitrophenyl)methanone
• 62235-26-1
• DTXSID80488463

• Inchi： 1S/C15H10N4O5/c1-9-13-7-6-12(19(23)24)8-14(13)17(16-9)15(20)10-2-4-11(5-3-10)18(21)22/h2-8H,1H3
• InChI Key： AIWHWNZSZFGWOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.0652
• Monoisotopic Mass: 326.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.17